Cas no 451481-60-0 (5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide)

• Product Name: 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide
• CAS No: 451481-60-0
• MF: C₂₂H₂₀ClFN₂O₃S
• MW: 446.922206878662
• CID: 6201063
• PubChem ID: 4590698
• Update Time: 2025-10-21

5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide
• AKOS024602097
• 5-[benzyl(ethyl)sulfamoyl]-N-(2-chlorophenyl)-2-fluorobenzamide
• SR-01000578980-1
• F0917-1880
• ChemDiv1_015518
• HMS631B08
• Oprea1_279307
• 451481-60-0
• SR-01000578980
• 5-(N-benzyl-N-ethylsulfamoyl)-N-(2-chlorophenyl)-2-fluorobenzamide

• Inchi： 1S/C22H20ClFN2O3S/c1-2-26(15-16-8-4-3-5-9-16)30(28,29)17-12-13-20(24)18(14-17)22(27)25-21-11-7-6-10-19(21)23/h3-14H,2,15H2,1H3,(H,25,27)
• InChI Key： SRBFNUFJJXRGTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1=C(C=CC(=C1)S(N(CC)CC1C=CC=CC=1)(=O)=O)F)=O

Computed Properties

• Exact Mass: 446.0867195g/mol
• Monoisotopic Mass: 446.0867195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide

Introduction to 5-Benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide (CAS No. 451481-60-0)

5-Benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide, with the CAS number 451481-60-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a benzyl(ethyl)sulfamoyl group, a 2-chlorophenyl substituent, and a 2-fluorobenzamide moiety. These structural elements contribute to its diverse biological activities and chemical properties, making it a subject of extensive research.

The synthesis of 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide typically involves multi-step processes, often starting from readily available starting materials such as 2-fluorobenzoic acid and 2-chloroaniline. The key steps include the formation of the amide bond through coupling reactions and the introduction of the sulfamoyl group via sulfonation or other suitable methods. The benzyl(ethyl)sulfamoyl moiety can be introduced through subsequent functional group transformations, ensuring the final product's high purity and yield.

In terms of its chemical properties, 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various applications, including drug discovery and development. The compound's molecular weight is approximately 439.1 g/mol, and it has a melting point ranging from 160°C to 165°C, which are important parameters for its characterization and use in laboratory settings.

Recent studies have highlighted the potential biological activities of 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human cell lines. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its anticancer activity. Preclinical studies have demonstrated that 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are frequently dysregulated in cancer cells. These findings have sparked interest in further investigating this compound as a potential anticancer agent.

The pharmacokinetic profile of 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide has also been studied to assess its suitability for drug development. Animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 4 hours. This indicates that it can be effectively absorbed and distributed in the body, making it a promising candidate for further clinical evaluation.

Safety assessments are crucial for any compound with potential therapeutic applications. Toxicity studies conducted on 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide have shown that it has low toxicity at therapeutic doses. In acute toxicity tests, no significant adverse effects were observed in rodents even at high doses. Chronic toxicity studies are ongoing to ensure long-term safety before advancing to clinical trials.

In conclusion, 5-benzyl(ethyl)sulfamoyl-N-(2-chlorophenyl)-2-fluorobenzamide (CAS No. 451481-60-0) is a promising compound with diverse biological activities and favorable chemical properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for pharmaceutical scientists and chemists alike. Further studies are warranted to fully explore its therapeutic potential and to optimize its use in clinical settings.